Cas no 933253-23-7 (N-(3-methylphenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide)

• Product Name: N-(3-methylphenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide
• CAS No: 933253-23-7
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 5429150
• Update Time: 2025-08-03

N-(3-methylphenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-3,4-dihydro-2H-chromene-3-carboxamide
• N-(3-methylphenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide

• Inchi： 1S/C17H17NO2/c1-12-5-4-7-15(9-12)18-17(19)14-10-13-6-2-3-8-16(13)20-11-14/h2-9,14H,10-11H2,1H3,(H,18,19)
• InChI Key： QBONKOIEPDPSPV-UHFFFAOYSA-N
• SMILES： C1OC2=C(C=CC=C2)CC1C(NC1=CC=CC(C)=C1)=O

Additional information on N-(3-methylphenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide

N-(3-methylphenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide: A Comprehensive Overview

N-(3-methylphenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide, identified by the CAS registry number 933253-23-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and structural versatility. The molecule combines a benzopyran ring system with a carboxamide group, making it a potential candidate for various applications in drug discovery and material science.

The benzopyran moiety in this compound is a fused bicyclic structure consisting of a benzene ring and a tetrahydropyran ring. This structural feature contributes to the compound's stability and bioavailability. The presence of the carboxamide group introduces additional functional diversity, enabling interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the potential of benzopyran derivatives in anti-inflammatory and antioxidant therapies, underscoring the importance of understanding the properties of this compound.

From a synthetic perspective, N-(3-methylphenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide can be synthesized through various routes, including condensation reactions and amide bond formations. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and improved purity. These advancements have facilitated the exploration of this compound's pharmacokinetic properties, which are critical for its potential therapeutic applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its UV-visible absorption spectrum reveals strong absorbance in the ultraviolet region, suggesting potential applications in photonic materials or sensors. Additionally, computational studies have revealed that the molecule has favorable pharmacokinetic profiles, including good absorption and moderate clearance rates.

The biological activity of N-(3-methylphenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide has been evaluated in several assays. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, preliminary animal studies have shown that this compound exhibits anti-inflammatory effects comparable to those of nonsteroidal anti-inflammatory drugs (NSAIDs), with reduced gastrointestinal side effects.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of this compound to various protein targets. Molecular docking studies suggest that the carboxamide group plays a critical role in stabilizing interactions with target proteins. These insights have guided further optimization efforts aimed at enhancing selectivity and potency.

In conclusion, N-(3-methylphenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide represents a promising lead compound for drug development due to its unique structural features and diverse biological activities. Continued research into its synthesis, properties, and applications will undoubtedly contribute to its role in advancing therapeutic interventions and material innovations.